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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 1, also known by its Colour Index number C.I. 61100, is a synthetic

anthraquinone dye.[1][2] Its non-ionic nature and low water solubility make it particularly

suitable for coloring hydrophobic polymers.[3][4] This document provides detailed application

notes and experimental protocols for the use of Disperse Violet 1 in various areas of polymer

science, including textile dyeing, coloration of plastics, and masterbatch production.

Physicochemical Properties
Disperse Violet 1 is a dark violet powder with the molecular formula C₁₄H₁₀N₂O₂ and a

molecular weight of 238.24 g/mol .[5] Key physical and chemical characteristics are

summarized in the table below.
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Property Value Reference(s)

Chemical Structure 1,4-diaminoanthraquinone [1]

CAS Number 128-95-0 [5]

Molecular Formula C₁₄H₁₀N₂O₂ [5]

Molecular Weight 238.24 g/mol [5]

Melting Point 268-270 °C [5]

Appearance Dark violet powder [6]

Solubility

Insoluble in water; Soluble in

acetone, ethanol, benzene,

and linseed oil.

[7]

Applications in Polymer Science
The primary application of Disperse Violet 1 in polymer science is as a colorant for

hydrophobic synthetic fibers and plastics. Its molecular structure and properties make it

particularly effective for dyeing polyester, and it also finds use in coloring nylon, acetate, and

other polymers such as PMMA and polycarbonate.[8][9][10]

Dyeing of Polyester Fibers
Disperse Violet 1 is widely used for dyeing polyester (polyethylene terephthalate, PET) fabrics

due to its good affinity for the fiber, resulting in bright, violet shades with good fastness

properties.[3][4] The dyeing mechanism involves the diffusion of the dye molecules into the

amorphous regions of the polymer at elevated temperatures.[4]

Quantitative Data: Fastness Properties on Polyester

The fastness properties of Disperse Violet 1 on polyester are crucial for its performance in

textile applications. The following table summarizes typical fastness ratings according to ISO

and AATCC standards.
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Fastness Property Test Method
Rating (on a 1-5 scale, 5
being the best)

Light Fastness AATCC 16 / ISO 105-B02 4-5

Wash Fastness (Color

Change)
ISO 105-C06 4-5

Wash Fastness (Staining) ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4

Sublimation Fastness ISO 105-P01 4

Experimental Protocol: High-Temperature Exhaust Dyeing of Polyester

This method is suitable for batch dyeing of polyester yarns and fabrics in a high-temperature,

high-pressure dyeing machine.

Materials and Equipment:

Polyester fabric/yarn

Disperse Violet 1

Dispersing agent

Acetic acid (to adjust pH)

High-temperature, high-pressure dyeing apparatus

Spectrophotometer for color measurement

Procedure:

Fabric Preparation: Scour the polyester material to remove any impurities, oils, or sizes.

Dye Bath Preparation:
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Prepare a dye bath with a liquor ratio of 10:1 to 20:1 (mass of liquor to mass of goods).

Add a dispersing agent (e.g., 1 g/L).

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]

Thoroughly disperse the required amount of Disperse Violet 1 (e.g., 1-3% on weight of

fiber, owf) in a small amount of water before adding it to the dye bath.

Dyeing Process:

Introduce the polyester material into the dye bath at approximately 60°C.

Raise the temperature to 130°C at a rate of 1.5-2°C per minute.

Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[3]

Cool the dye bath to 70-80°C before draining.

After-treatment (Reduction Clearing):

To remove unfixed dye from the fiber surface and improve wash fastness, perform a

reduction clearing.

Prepare a bath containing 2 g/L sodium hydrosulfite and 2 g/L caustic soda.

Treat the dyed material at 70-80°C for 15-20 minutes.

Rinse thoroughly with hot and then cold water.

Drying: Dry the dyed material.

Experimental Protocol: Thermosol Dyeing of Polyester

The Thermosol process is a continuous method suitable for dyeing polyester fabrics,

particularly in polyester/cotton blends.

Materials and Equipment:
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Polyester or polyester/cotton blend fabric

Disperse Violet 1

Padding mangle

Drying and thermofixation unit

Procedure:

Padding:

Prepare a padding liquor containing Disperse Violet 1, a dispersing agent, and a

migration inhibitor.

Pad the fabric through the liquor to achieve a wet pick-up of 60-70%.

Drying:

Dry the padded fabric, for instance, in a hot flue at 100-120°C.

Thermofixation:

Pass the dried fabric through a thermofixation unit at 190-210°C for 60-90 seconds.[11]

This high-temperature treatment causes the dye to sublime and diffuse into the polyester

fibers.

After-treatment:

For polyester/cotton blends, the cotton part is subsequently dyed, followed by washing to

remove unfixed dye.

For 100% polyester, a reduction clearing process as described in the exhaust dyeing

protocol is recommended.

Dyeing of Polyamide (Nylon) Fibers
Disperse Violet 1 can also be used to dye polyamide (nylon) fibers, although the fastness

properties, particularly wash fastness, may be lower than on polyester.[9] The dyeing of nylon
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with disperse dyes is often preferred for pale shades where leveling is critical.[9]

Experimental Protocol: Exhaust Dyeing of Nylon

Materials and Equipment:

Nylon fabric/yarn

Disperse Violet 1

Dispersing agent

Acetic acid or ammonium sulfate (for pH control)

Atmospheric or high-temperature dyeing machine

Procedure:

Fabric Preparation: Scour the nylon material to ensure it is free from impurities.

Dye Bath Preparation:

Set a dye bath with a liquor ratio of 20:1.

Add a dispersing agent.

Adjust the pH to a slightly acidic range (pH 5-6) with acetic acid or ammonium sulfate.

Dyeing Process:

Add the pre-dispersed Disperse Violet 1 to the dye bath.

Introduce the nylon material.

Raise the temperature to the boil (100°C) and maintain for 60 minutes.[12] For improved

dye uptake and leveling, dyeing can also be carried out at temperatures up to 120°C in a

high-temperature dyeing machine.

Rinsing and Drying:
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Cool the dye bath, rinse the material thoroughly, and dry.

Coloration of Plastics and Masterbatch Production
Disperse Violet 1 is suitable for coloring a range of plastics due to its thermal stability.[13][14]

It can be incorporated into polymers such as polystyrene (PS), acrylonitrile butadiene styrene

(ABS), polymethyl methacrylate (PMMA), and polycarbonate (PC).[10][15] One of the most

common methods for coloring plastics is through the use of a masterbatch.

A masterbatch is a concentrated mixture of pigments or dyes encapsulated into a carrier resin,

which is then let down with the bulk polymer during processing.[16]

General Protocol for Masterbatch Formulation

Components:

Carrier Resin: Should be compatible with the polymer to be colored (e.g., polyethylene,

polypropylene, or a universal carrier).

Disperse Violet 1: The colorant.

Dispersing Agent: To ensure uniform distribution of the dye in the carrier resin (e.g., waxes or

stearates).[17]

Additives: UV stabilizers, antioxidants, etc., as required for the final application.

Typical Formulation Ratios (by weight):

Carrier Resin: 60-80%

Disperse Violet 1: 15-30%

Dispersing Agent: 5-15%

Additives: 1-5%

Production Workflow:
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Pre-mixing: The carrier resin, Disperse Violet 1, dispersing agent, and any additives are

pre-mixed.

Extrusion: The mixture is then fed into a twin-screw extruder. The high shear and

temperature in the extruder ensure thorough mixing and dispersion of the dye.

Pelletizing: The molten, colored polymer strand exiting the extruder is cooled and cut into

pellets to form the masterbatch.

Visualizations
Experimental Workflows and Logical Relationships

Click to download full resolution via product page

Click to download full resolution via product page

Conclusion
Disperse Violet 1 is a versatile and effective dye for coloring a wide range of hydrophobic

polymers. Its good fastness properties on polyester make it a reliable choice for textile

applications. Furthermore, its thermal stability allows for its use in the coloration of various

plastics through processes like masterbatching. The provided protocols offer a starting point for

researchers and professionals to utilize Disperse Violet 1 in their specific polymer systems. It

is recommended to perform preliminary trials to optimize conditions for each specific polymer

and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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